Cas no 271-63-6 (1H-pyrrolo[2,3-b]pyridine)

1H-Pyrrolo[2,3-b]pyridine is a heterocyclic aromatic compound featuring a fused pyrrole and pyridine ring system. This scaffold is of significant interest in medicinal chemistry due to its structural similarity to indole, offering enhanced electronic properties and binding versatility. Its rigid, planar structure facilitates interactions with biological targets, making it a valuable intermediate for pharmaceuticals, particularly in kinase inhibitors and CNS-active compounds. The compound's synthetic accessibility and functionalization potential enable diverse derivatization, supporting drug discovery efforts. Its stability and compatibility with common reaction conditions further enhance its utility in organic synthesis. Researchers value 1H-pyrrolo[2,3-b]pyridine for its balanced physicochemical properties and broad applicability in bioactive molecule design.
1H-pyrrolo[2,3-b]pyridine structure
1H-pyrrolo[2,3-b]pyridine structure
Product Name:1H-pyrrolo[2,3-b]pyridine
CAS No:271-63-6
MF:C7H6N2
MW:118.135941028595
MDL:MFCD00005606
CID:36668
PubChem ID:9222
Update Time:2025-10-30

1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 7-Azaindole
    • 1H-PYRROLO[2,3-B]PYRIDINE
    • 1H-PYRROLO[2,3]PYRIDINE
    • 7-AZAINDOLE, 1H-PYRROLO[2,3,B]PYRIDINE
    • TIMTEC-BB SBB004295
    • 1,7-Diazaindene
    • 1,7-Dideazapurine
    • 7-Aza-1-pyrindine
    • 7H-Pyrrolo[2,3-b]pyridine
    • Pyrrolo(2,3-b)pyridine
    • 7-AZAINDOLE CRYSTALLINE
    • 1,7-Diaza-1H-indene
    • 7-Aza-7H-indole
    • 1 H-PYRROLO[2,3:B]PYRIDINE
    • 1H-Pyrrolo(2,3-b)pyridine
    • 7-Dideazapurine
    • pyrrolo[2,3-b]pyridine
    • 7-aza-indole
    • 7H-Pyrrolo(2,3-b)pyridine
    • QX4465NR9T
    • MVXVYAKCVDQRLW-UHFFFAOYSA-N
    • WLN: T56 BM INJ
    • 7-azaindol
    • 7-aza indole
    • pyrrolo[b]pyridine
    • zlchem 221
    • PubChem7679
    • pyrrolo[2
    • 271-63-6
    • FT-0604377
    • pyrrolo[2,3-b]-pyridine
    • Z271099378
    • AC-1215
    • F0001-0881
    • NCIOpen2_000707
    • NSC67063
    • SC1771
    • UNII-QX4465NR9T
    • Q27287542
    • NSC-67063
    • NSC-77951
    • 25247-73-8
    • STR01850
    • CS-B0516
    • GVH
    • 1H-PYRROLE(2,3-B)PYRIDINE
    • SY001940
    • P1117
    • NS00028264
    • EN300-25796
    • InChI=1/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-5H,(H,8,9
    • 1-H-pyrrolo[2,3-b]pyridine
    • A-9500
    • AM20070247
    • PB32078
    • EINECS 205-981-0
    • NSC 67063
    • CHEMBL389685
    • DTXSID3075046
    • 89267-19-6
    • NSC77951
    • MFCD00005606
    • CHEBI:194830
    • AKOS000446848
    • 7h-7-azaindole
    • PS-4533
    • SCHEMBL17837
    • BDBM16223
    • 7-Azaindole, 98%
    • 1H-pyrrolo(2,3-b)-pyridine
    • HY-50542
    • BCP26852
    • NCGC00188278-01
    • STK503791
    • pyrrolo(2, 3-b)pyridine
    • 1H-Pyrrolo2,3-bpyridine
    • DB-404343
    • DB-016106
    • DTXCID9037616
    • FA03428
    • AT-051/43422779
    • 1H-pyrrolo[2,3-b]pyridine
    • MDL： MFCD00005606
    • Inchi： 1S/C7H6N2/c1-2-6-3-5-9-7(6)8-4-1/h1-5H,(H,8,9)
    • InChI Key： MVXVYAKCVDQRLW-UHFFFAOYSA-N
    • SMILES： N1C=CC2=CC=CN=C12
    • BRN： 109667

Computed Properties

  • Exact Mass: 118.05300
  • Monoisotopic Mass: 118.053098
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 1.8
  • Topological Polar Surface Area: 28.7

Experimental Properties

  • Color/Form: White to Yellow Solid
  • Density: 1.1151 (rough estimate)
  • Melting Point: 104.0 to 107.0 deg-C
  • Boiling Point: 270°C(lit.)
  • Flash Point: 270℃
  • Refractive Index: 1.5500 (estimate)
  • PSA: 28.68000
  • LogP: 1.56290
  • Solubility: Not determined

1H-pyrrolo[2,3-b]pyridine Security Information

1H-pyrrolo[2,3-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1H-pyrrolo[2,3-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
A95502-1G
1H-pyrrolo[2,3-b]pyridine
 271-63-6
1g
 ¥286.27 2023-11-15
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 $ 58.00 2023-04-19
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7-Azaindole
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 $ 64.00 2023-04-19
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 $ 127.00 2023-04-19
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A800275-100g
7-Azaindole
 271-63-6
100g
 $ 184.00 2023-04-19
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0423-25g
7-Azaindole
 271-63-6 96%
25g
 296.81CNY 2021-05-08
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
48R0423-100g
7-Azaindole
 271-63-6 96%
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 932.85CNY 2021-05-08

1H-pyrrolo[2,3-b]pyridine Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:271-63-6)7-Azaindole
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Purity:99.9%
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(CAS:271-63-6)1H-pyrrolo[2,3-b]pyridine
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Purity:99%
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(CAS:271-63-6) 7-氮杂吲哚
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Purity:99%
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Shanghai Jinhuan Chemical CO., LTD.
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(CAS:271-63-6)7-Azaindole
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NewCan Biotech Limited
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(CAS:271-63-6)7-Azaindole
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1H-pyrrolo[2,3-b]pyridine Spectrogram

13C NMR
13C NMR
1H NMR 300 MHz DMSO
1H NMR

1H-pyrrolo[2,3-b]pyridine Related Literature

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271-63-6 (1H-pyrrolo[2,3-b]pyridine) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:271-63-6)7-Azaindole
sfd3871
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:271-63-6)1H-pyrrolo[2,3-b]pyridine
A5301
Purity:99%
Quantity:500g
Price ($):179.0
Email